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Compound of Interest

Compound Name: 3,5-Dimethylaniline

Cat. No.: B087155

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety aspects of 3,5-
Dimethylaniline (CAS No. 108-69-0), also known as 3,5-Xylidine. The information is compiled
from various safety data sheets and chemical databases to ensure a comprehensive resource
for laboratory and industrial settings.

Chemical Identification and Physical Properties

3,5-Dimethylaniline is a clear yellow-brown to brown oily liquid.[1][2][3] It has a characteristic,
pungent odor and will turn reddish to brown upon exposure to air.[2]

Table 1: Physical and Chemical Properties of 3,5-Dimethylaniline
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Property Value Source
Molecular Formula C8H11N [21[41[5]
Molecular Weight 121.18 g/mol [2][5][6]
Melting Point 7-9 °C [31[4]1[6]
Boiling Point 220-221 °C [4]
Flash Point 93°C/199.4 °F [4][5]
Density 0.972 g/mL at 25 °C [31[41[6]

Water Solubility

<0.1 g/100 mL at 19 °C

[3]4]

Vapor Density

4.19 (Air = 1)

[2]7]

pKa

4.765 (+1) at 25°C

[11(31[4]

Refractive Index

n20/D 1.557

[4][6]

Hazard Identification and Classification

3,5-Dimethylaniline is classified as a hazardous chemical.[5] The following table summarizes

its GHS classification.

Table 2: GHS Hazard Classification for 3,5-Dimethylaniline
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Hazard Class Category Hazard Statement
o H301: Toxic if swallowed.[8][9]
Acute Toxicity, Oral 3
[10]
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )
skin.[8][9][10]
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled.[8][9][10]
» o H373: May cause damage to
Specific Target Organ Toxicity
2 organs through prolonged or
(Repeated Exposure)
repeated exposure.[7][8][9][10]
_ H410/H411: Very toxic/Toxic to
Hazardous to the Aquatic o ] )
lor2 aquatic life with long lasting

Environment, Chronic

effects.[7][8][10]

The signal word for this chemical is Danger.[5][8][10]
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GHS Hazard Classification

Environmental Hazard

Very toxic/Toxic to aquatic life
with long lasting effects

Organ Toxicity

May cause damage to organs

through prolonged or repeated exposure

Acute Toxicity (Category 3)

E‘S-Dimethylaniline Toxic if Inhaled

Toxic in Contact with Skin

Toxic if Swallowed
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Start Handling
3,5-Dimethylaniline

Conduct Risk Assessment

'

Wear Appropriate PPE

Use in Chemical Fume Hood
or Wear Approved Respirator

Chemical Safety Goggles

(EN166/0SHA Compliant) Protective Gloves & Clothing

Proceed with Experiment

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

/ \
/ \

Immediate Actions \

Move to Fresh Air

dedical Attentig

Rinse with water

Wash with soap & water
for at least 15 mins

Do NOT Induce Vomiting

for at least 15 mins

Seek Immediate
Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Health and Safety Guide to 3,5-
Dimethylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b087155#health-and-safety-data-sheet-for-3-5-
dimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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